Cas no 1249113-20-9 (1-amino-2-(3-chlorophenyl)propan-2-ol)
1-amino-2-(3-chlorophenyl)propan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-amino-2-(3-chlorophenyl)propan-2-ol
-
- Inchi: 1S/C9H12ClNO/c1-9(12,6-11)7-3-2-4-8(10)5-7/h2-5,12H,6,11H2,1H3
- InChI Key: KIFVYNJHKVIKES-UHFFFAOYSA-N
- SMILES: C(N)C(C1=CC=CC(Cl)=C1)(O)C
1-amino-2-(3-chlorophenyl)propan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A605008-10mg |
1-amino-2-(3-chlorophenyl)propan-2-ol |
1249113-20-9 | 10mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A605008-50mg |
1-amino-2-(3-chlorophenyl)propan-2-ol |
1249113-20-9 | 50mg |
$ 185.00 | 2022-06-08 | ||
| TRC | A605008-100mg |
1-amino-2-(3-chlorophenyl)propan-2-ol |
1249113-20-9 | 100mg |
$ 275.00 | 2022-06-08 | ||
| Enamine | EN300-137239-0.05g |
1-amino-2-(3-chlorophenyl)propan-2-ol |
1249113-20-9 | 95% | 0.05g |
$162.0 | 2023-02-15 | |
| Enamine | EN300-137239-0.1g |
1-amino-2-(3-chlorophenyl)propan-2-ol |
1249113-20-9 | 95% | 0.1g |
$241.0 | 2023-02-15 | |
| Enamine | EN300-137239-0.25g |
1-amino-2-(3-chlorophenyl)propan-2-ol |
1249113-20-9 | 95% | 0.25g |
$347.0 | 2023-02-15 | |
| Enamine | EN300-137239-0.5g |
1-amino-2-(3-chlorophenyl)propan-2-ol |
1249113-20-9 | 95% | 0.5g |
$546.0 | 2023-02-15 | |
| Enamine | EN300-137239-1.0g |
1-amino-2-(3-chlorophenyl)propan-2-ol |
1249113-20-9 | 95% | 1.0g |
$699.0 | 2023-02-15 | |
| Enamine | EN300-137239-2.5g |
1-amino-2-(3-chlorophenyl)propan-2-ol |
1249113-20-9 | 95% | 2.5g |
$1370.0 | 2023-02-15 | |
| Enamine | EN300-137239-5.0g |
1-amino-2-(3-chlorophenyl)propan-2-ol |
1249113-20-9 | 95% | 5.0g |
$2028.0 | 2023-02-15 |
1-amino-2-(3-chlorophenyl)propan-2-ol Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on 1-amino-2-(3-chlorophenyl)propan-2-ol
Recent Advances in the Study of 1-amino-2-(3-chlorophenyl)propan-2-ol (CAS: 1249113-20-9) in Chemical Biology and Pharmaceutical Research
The compound 1-amino-2-(3-chlorophenyl)propan-2-ol (CAS: 1249113-20-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic uses. The information presented herein is derived from recent peer-reviewed publications and industry reports, ensuring the accuracy and relevance of the data.
Recent studies have highlighted the unique structural features of 1-amino-2-(3-chlorophenyl)propan-2-ol, which make it a promising candidate for the development of novel pharmaceutical agents. The compound's chiral center and the presence of both amino and hydroxyl functional groups allow for diverse chemical modifications, enabling the synthesis of derivatives with tailored pharmacological activities. Researchers have employed advanced synthetic techniques, including asymmetric catalysis and green chemistry approaches, to optimize the production of this compound and its analogs.
Pharmacological evaluations of 1-amino-2-(3-chlorophenyl)propan-2-ol have revealed its potential as a modulator of various biological targets. In vitro and in vivo studies have demonstrated its activity against specific receptors and enzymes, suggesting possible applications in the treatment of neurological disorders, inflammatory diseases, and metabolic conditions. Notably, recent findings indicate that this compound exhibits a favorable safety profile and pharmacokinetic properties, further supporting its potential as a lead compound in drug discovery.
One of the most promising areas of research involves the use of 1-amino-2-(3-chlorophenyl)propan-2-ol as a building block for the synthesis of more complex molecules. Researchers have successfully incorporated this compound into the design of multi-target ligands, which could address the limitations of single-target therapies. Additionally, computational modeling and structure-activity relationship (SAR) studies have provided valuable insights into the molecular interactions of this compound, facilitating the rational design of optimized derivatives.
In conclusion, the ongoing research on 1-amino-2-(3-chlorophenyl)propan-2-ol (CAS: 1249113-20-9) underscores its potential as a versatile scaffold in medicinal chemistry. The compound's unique structural and pharmacological properties, combined with recent advancements in synthetic and analytical techniques, position it as a valuable asset in the development of next-generation therapeutics. Future studies should focus on further elucidating its mechanisms of action and exploring its applications in clinical settings.
1249113-20-9 (1-amino-2-(3-chlorophenyl)propan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)